Cas no 207556-02-3 (METHYLENEDIPHOSPHONIC ACID TRISODIUM)

• Product Name: METHYLENEDIPHOSPHONIC ACID TRISODIUM
• CAS No: 207556-02-3
• MF: CH₁₁Na₃O₁₀P₂
• MW: 314.008876085281
• CID: 910448
• PubChem ID: 71308443
• Update Time: 2025-04-19

METHYLENEDIPHOSPHONIC ACID TRISODIUM Chemical and Physical Properties

Names and Identifiers

• METHYLENEDIPHOSPHONIC ACID TRISODIUM
• Medronate trisodium tetrahydrate
• Q27274878
• 207556-02-3
• trisodium;hydroxy(phosphonatomethyl)phosphinate;tetrahydrate
• Phosphonic acid, methylenebis-, trisodium salt, tetrahydrate
• UNII-BTP52VM2H0
• BTP52VM2H0

• Inchi： 1S/CH6O6P2.3Na.4H2O/c2-8(3,4)1-9(5,6)7;;;;;;;/h1H2,(H2,2,3,4)(H2,5,6,7);;;;4*1H2/q;3*+1;;;;/p-3
• InChI Key： NPZGSDFOXPZGAQ-UHFFFAOYSA-K
• SMILES： P(CP(=O)([O-])[O-])(=O)([O-])O.[Na+].[Na+].[Na+].O.O.O.O

Computed Properties

• Exact Mass: 313.95205338g/mol
• Monoisotopic Mass: 313.95205338g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 8
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 128Ų

METHYLENEDIPHOSPHONIC ACID TRISODIUM Security Information

• WGK Germany：3
• Storage Condition：−20°C